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Compound of Interest

BOC-(1S,3R)-3-
Compound Name:
aminocyclopentanecarboxylic acid

Cat. No.: B141770

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
and technical specifications of BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid, a key
building block in pharmaceutical synthesis. This guide includes a summary of commercial
suppliers, a detailed experimental protocol for its application in solid-phase peptide synthesis
(SPPS), and an outline of essential quality control procedures.

Commercial Suppliers

BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid (CAS No. 261165-05-3) is readily
available from a range of chemical suppliers specializing in research and development
compounds. The following table summarizes key information from prominent commercial
vendors. Researchers are advised to request the latest certificate of analysis for batch-specific
data.
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Catalog . .
. Purity Available
Supplier Number - o Notes
Specification Quantities
(Example)

Provides a
detailed data
MedChemExpres Milligrams to sheet and
HY-W006202 =98.0% .
s grams Certificate of
Analysis upon

request.[1]

Offers batch-
specific data
including

11406 >95% 50 mg and bulk Certificates of
Analysis, QC
sheets, and GC-
MS data.[2][3]

Cayman

Chemical

Describes the
compound as a
versatile building
N block for
Chem-Impex 06202 >98% (GC) Gram quantities )
pharmaceuticals
and

agrochemicals.

[4]

Specializes in
small molecule
) ) ] synthesis and
BOC Sciences - High-quality Custom
offers a range of
research

chemicals.[5]

Distributor for
11406 >95% 50 mg and bulk Cayman
Chemical.[3]

Sapphire North
America
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Experimental Protocol: Incorporation into a Peptide
via Solid-Phase Peptide Synthesis (SPPS)

The following is a representative protocol for the incorporation of BOC-(1S,3R)-3-
aminocyclopentanecarboxylic acid into a peptide sequence using manual Boc-based solid-
phase peptide synthesis. This protocol is based on a 0.1 mmol synthesis scale and should be
adapted based on the specific peptide sequence and resin.

Materials:

« BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid
» Merrifield resin (or other suitable resin for Boc-SPPS)
e Dichloromethane (DCM)

» Trifluoroacetic acid (TFA)

o Diisopropylethylamine (DIEA)

» N,N'-Dicyclohexylcarbodiimide (DCC)

e 1-Hydroxybenzotriazole (HOBLt)

e Dimethylformamide (DMF)

¢ Methanol (MeOH)

e Solid-phase synthesis vessel

Procedure:

e Resin Swelling: Swell the resin in DCM for 30 minutes in the synthesis vessel.
e Boc Deprotection:

o Drain the DCM.
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o Add a solution of 50% TFA in DCM to the resin and agitate for 30 minutes to remove the
Boc protecting group from the N-terminus of the growing peptide chain.

o Drain the TFA solution and wash the resin thoroughly with DCM (3x) and then with a 5%
DIEA in DCM solution (2x) to neutralize the resin. Wash again with DCM (3x).

e Amino Acid Activation:

o In a separate vial, dissolve 3 equivalents of BOC-(1S,3R)-3-
aminocyclopentanecarboxylic acid and 3 equivalents of HOBt in a minimal amount of
DMF.

o Cool the solution to 0°C.

o Add 3 equivalents of DCC to the solution and allow the activation to proceed for 15-20
minutes at 0°C. A white precipitate of dicyclohexylurea (DCU) will form.

e Coupling:

[e]

Filter the activated amino acid solution to remove the DCU precipitate.

o

Add the filtered solution to the deprotected resin in the synthesis vessel.

[¢]

Agitate the mixture for 2-4 hours at room temperature to allow for complete coupling.

[e]

Monitor the coupling reaction using a qualitative test (e.g., Kaiser test). If the test is
positive (indicating incomplete reaction), continue agitation and re-test.

e Washing:
o Drain the coupling solution.

o Wash the resin thoroughly with DMF (3x), DCM (3x), and MeOH (3x) to remove any
unreacted reagents and byproducts.

¢ Cycle Repetition: Repeat steps 2-5 for each subsequent amino acid to be added to the
peptide chain.
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o Final Cleavage and Deprotection: Once the peptide synthesis is complete, the peptide is
cleaved from the resin, and side-chain protecting groups are removed using a strong acid
cocktail (e.g., HF or TFMSA). This step requires specialized equipment and safety
precautions.

 Purification: The crude peptide is then purified, typically by reverse-phase high-performance
liquid chromatography (RP-HPLC).

Quality Control and Characterization

Ensuring the identity, purity, and stereochemical integrity of BOC-(1S,3R)-3-
aminocyclopentanecarboxylic acid is critical for its successful use in research and drug
development. A comprehensive quality control workflow involves multiple analytical techniques.

Key Quality Control Tests:
« ldentity Confirmation:

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): Provides detailed
structural information, confirming the presence of the Boc group and the cyclopentane ring
structure.

o Mass Spectrometry (MS): Verifies the molecular weight of the compound.
e Purity Assessment:

o High-Performance Liquid Chromatography (HPLC): A primary method for determining the
purity of the compound. An achiral HPLC method is used to assess the overall purity, while
a chiral HPLC method is essential to determine the enantiomeric purity.

 Chiral Integrity:

o Chiral HPLC: This is a critical analysis to ensure the correct stereoisomer is present and to
quantify any enantiomeric or diastereomeric impurities.

e Physical Properties:

o Appearance: Visual inspection for color and form (e.g., white solid).
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o Solubility: Determination of solubility in various solvents.

A Certificate of Analysis (CoA) from the supplier should provide results for these key tests,
confirming that the material meets the required specifications.

Workflow for Procurement and Quality Control

The following diagram illustrates a typical workflow for a research organization from sourcing a
chiral building block like BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid to its use in a
synthesis.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b141770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procurement

Identify Need for
BOC-(1S,3R)-3-aminocyclopentanecarboxylic acid

4

Identify Potential Suppliers

4

Request Quotes and
Certificates of Analysis (CoA)

4

Select Supplier Based on
Purity, Availability, and Cost

4

Issue Purchase Order

A
Receive Material and
Quarantine
Quality Control

4
Review Supplier's CoA

AL L

(==

Perform In-house QC Testing

NMR (*H, 33C) HPLC for Purity and Mass Spectrometry
for Structure Verification Chiral Integrity for Molecular Weight

Release Material for Use

Syn%esis

Use in Synthesis
(e.g., SPPS)

Final Product

Click to download full resolution via product page

Caption: Procurement and Quality Control Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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